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Compound of Interest

Compound Name: 2-Methylpropanoate

Cat. No.: B1197409

Chemical Synonym(s): Methyl Isobutyrate, Isobutyric acid methyl ester

This guide provides essential safety protocols and logistical procedures for the handling and
disposal of Methyl 2-Methylpropanoate (CAS No. 547-63-7). Adherence to these guidelines is
critical for ensuring the safety of laboratory personnel and maintaining regulatory compliance.

Hazard Summary

Methyl 2-Methylpropanoate is a highly flammable liquid and vapor that can cause irritation to
the eyes, skin, and respiratory tract.[1][2] It is crucial to handle this chemical in a well-ventilated
area and take precautionary measures against static discharge.[1][3]

Personal Protective Equipment (PPE) Requirements

All personnel handling Methyl 2-Methylpropanoate must use the appropriate personal
protective equipment. The following table summarizes the required PPE.
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PPE Category Item Specifications

Must conform to EN 166 (EU)
Eye and Face Protection Safety Goggles or OSHA 29 CFR 1910.133
(US) standards.[1][4][5]

Recommended when there is

Face Shield
a risk of splashing.[2]
Nitrile rubber gloves are
Hand Protection Chemical-Resistant Gloves recommen.ded. élways nspect
gloves for integrity before use.
[2]
A flame-retardant lab coat
Body Protection Laboratory Coat should be worn and kept
fastened.
A complete suit protecting
against chemicals may be
Protective Clothing necessary for larger-scale
operations to prevent skin
exposure.[1][2]
A NIOSH/MSHA or European
Standard EN 149 approved
) ) ) respirator should be used if
Respiratory Protection Respirator

exposure limits are exceeded

or if irritation is experienced.[1]

[2]

Operational Plan: Handling Procedures

1. Pre-Handling Safety Checks:
» Ventilation: Ensure the work area is well-ventilated, such as in a chemical fume hood.[1][3]

o Safety Equipment: Confirm that a safety shower and an eyewash station are readily
accessible and operational.[4]
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» Spill Kit: Have a spill kit rated for flammable liquids readily available.

» Container Inspection: Before handling, inspect the chemical container for any signs of
damage or leaks.

2. Handling the Chemical:

e Grounding: Ground and bond containers when transferring the material to prevent static
discharge.[1][3]

e Tools: Use non-sparking tools for all operations.[3]
» Dispensing: Pour slowly and carefully to minimize splashing.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[3]
3. Post-Handling Procedures:

» Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.

¢ Cleaning: Clean the work area and any equipment used.

o Storage: Return the chemical to its designated storage location, ensuring the container is
tightly sealed.[3] Store in a cool, dry, and well-ventilated area away from incompatible
substances.[1][3]

Disposal Plan

All waste containing Methyl 2-Methylpropanoate must be treated as hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.
o Compatibility: Do not mix with other incompatible wastes.

o Disposal: Dispose of the contents and container in accordance with all local, regional, and
national regulations. Contact your institution's environmental health and safety department
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for specific disposal procedures.[3] Contaminated PPE should also be disposed of as
hazardous waste.

Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing and flush the affected skin with
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1]

¢ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1]

o Fire: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish a fire.
Do not use a solid stream of water, as it may spread the fire.[2]
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Caption: Workflow for handling Methyl 2-Methylpropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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